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Compound of Interest

Compound Name: Barium sulfite

Cat. No.: B3057232 Get Quote

Barium Sulfite: A Technical Overview
This guide provides an in-depth look at the fundamental chemical properties of barium sulfite,

tailored for researchers, scientists, and professionals in drug development.

Core Chemical Properties
Barium sulfite is an inorganic compound with the chemical formula BaSO₃.[1][2] It exists as a

white, odorless solid or crystalline powder.[1][3]

Quantitative Data Summary
The key quantitative properties of barium sulfite are summarized in the table below for easy

reference.

Property Value Source

Chemical Formula BaSO₃ [1][2]

Molar Mass 217.39 g/mol [4][5][6]

Molecular Formula BaO₃S [4]

Density 4.44 g/cm³ [1]

Solubility in Water 0.0011 g/100 mL [1]

Monoisotopic Mass 217.862062 g/mol [3]
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The molar mass of barium sulfite is calculated from the atomic masses of its constituent

elements: barium, sulfur, and oxygen. The calculation is as follows: (1 x 137.327) + (1 x 32.06)

+ (3 x 16.0) = 217.387 g/mol .[7] Slight variations in the reported molar mass exist due to

differences in the atomic weight values used.[1][4][7][8]

Logical Relationship of Barium Sulfite Components
The following diagram illustrates the basic composition of barium sulfite from its constituent

ions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Barium-sulfite
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/56f37137-01f1-41d8-b21e-eb45e6a1c304
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=8515
https://www.quora.com/What-is-the-molar-mass-of-barium-sulfite
https://www.webqc.org/molecular-weight-of-Barium+sulfite.html
https://www.benchchem.com/product/b3057232#barium-sulfite-chemical-formula-and-molar-mass
https://www.benchchem.com/product/b3057232#barium-sulfite-chemical-formula-and-molar-mass
https://www.benchchem.com/product/b3057232#barium-sulfite-chemical-formula-and-molar-mass
https://www.benchchem.com/product/b3057232#barium-sulfite-chemical-formula-and-molar-mass
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3057232?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3057232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

